Cas no 2413864-23-8 (tert-butyl (1S,7R)-7-hydroxy-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate)

• Product Name: tert-butyl (1S,7R)-7-hydroxy-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate
• CAS No: 2413864-23-8
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5673638
• PubChem ID: 165768420
• Update Time: 2025-05-26

tert-butyl (1S,7R)-7-hydroxy-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26666016
• tert-butyl (1S,7R)-7-hydroxy-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• 2413864-23-8
• tert-butyl (1S,7R)-7-hydroxy-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate

• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(13)11-4-7-8(12)6(11)5-14-7/h6-8,12H,4-5H2,1-3H3/t6?,7-,8+/m0/s1
• InChI Key： GQTQAVRMYQJYNG-ZHFSPANRSA-N
• SMILES： O1CC2[C@H]([C@@H]1CN2C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl (1S,7R)-7-hydroxy-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate

tert-butyl (1S,7R)-7-hydroxy-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate: A Comprehensive Overview

The compound tert-butyl (1S,7R)-7-hydroxy-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate, identified by the CAS number 2413864-23-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique bicyclic structure and potential applications in drug development. The molecule's structure features a bicyclo[2.2.1]heptane framework, which is a type of norbornane derivative, with specific stereochemistry at the 1S and 7R positions.

The bicyclic system in this compound is of particular interest because it contributes to its stability and bioavailability. Recent studies have highlighted the importance of such rigid structures in enhancing drug-like properties, such as solubility and permeability. The presence of the hydroxyl group at position 7 and the tert-butyl ester group further modulates the compound's chemical reactivity and biological activity.

From a pharmacological perspective, tert-butyl (1S,7R)-7-hydroxy-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate has been investigated for its potential as a precursor in the synthesis of bioactive compounds. Its structure serves as a versatile platform for further functionalization, enabling researchers to explore its role in various therapeutic areas, including anti-inflammatory and neuroprotective agents.

The synthesis of this compound involves a multi-step process that typically includes ring-closing metathesis or other cyclization techniques to form the bicyclic core. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making it easier to produce this compound on a larger scale for research purposes.

In terms of applications, the compound's stereochemistry plays a crucial role in determining its biological activity. The (1S,7R) configuration has been shown to influence binding affinity to specific targets, making it a valuable tool in structure-based drug design studies.

Moreover, the tert-butyl ester group not only enhances the compound's stability but also facilitates its incorporation into more complex molecular architectures. This feature has led to its use as an intermediate in the synthesis of advanced pharmaceutical agents.

In conclusion, tert-butyl (1S,7R)-7-hydroxy-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate represents an important building block in modern organic chemistry with promising prospects for future drug discovery efforts.